N-[5-[2-(2,5-dimethylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]adamantane-1-carboxamide

• IUPAC Name: N-[5-[2-(2,5-dimethylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]adamantane-1-carboxamide
• InChI: InChI=1S/C23H28N4O2S2/c1-13-3-4-14(2)18(5-13)24-19(28)12-30-22-27-26-21(31-22)25-20(29)23-9-15-6-16(10-23)8-17(7-15)11-23/h3-5,15-17H,6-12H2,1-2H3,(H,24,28)(H,25,26,29)
• InChI Key: XRQHNVUOZWCDOK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CSC2=NN=C(S2)NC(=O)C34CC5CC(C3)CC(C5)C4
• Molecular Formula: C23H28N4O2S2
• Molecular Weight: 456.6 g/mol
• CAS No.: 392294-94-9

Description

N-[5-[2-(2,5-dimethylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]adamantane-1-carboxamide is a useful research compound. Its molecular formula is C23H28N4O2S2 and its molecular weight is 456.62. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antiviral Activity

A study focused on the microwave-assisted synthesis of compounds carrying an adamantyl moiety, highlighting their antiviral activity against influenza viruses. One compound exhibited potent inhibitory effects, acting as a fusion inhibitor by preventing the conformational change of the influenza virus hemagglutinin at low pH, suggesting a novel approach for antiviral drug development (Göktaş et al., 2012).

Crystallographic and QTAIM Analysis

Research on adamantane-1,3,4-thiadiazole hybrids provided insights into non-covalent interactions via crystallographic and QTAIM (Quantum Theory of Atoms in Molecules) analysis. These compounds demonstrated significant intra- and intermolecular interactions, offering a deeper understanding of their structural and electronic properties (El-Emam et al., 2020).

Carbonic Anhydrase Inhibitors

Investigations into 1,3,4-thiadiazole-sulfonamides revealed their role as carbonic anhydrase inhibitors. The binding pocket interactions of these compounds with human isoform II of carbonic anhydrase were elucidated, uncovering potential for designing isoform-selective inhibitors (Avvaru et al., 2010).

Synthesis Techniques

A study on the catalytic synthesis of N-Aryladamantane-1-carboxamides using phosphorus trichloride presented a method for synthesizing adamantane-1-carboxamides with high yields. This process contributes to the development of new synthetic routes for compounds containing the adamantane moiety (Shishkin et al., 2020).

Polyamide-imides and Polyamides Incorporation

Research into the synthesis and characterization of polyamide-imides and polyamides containing adamantyl groups explores the integration of adamantane into polymers. These studies provide insights into the materials' properties, such as thermal stability and mechanical strength, indicating potential applications in high-performance materials (Liaw & Liaw, 2001; Liaw, Liaw, & Chung, 1999).